Cas no 892770-07-9 (3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-methylpiperidin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-methylpiperidin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one
• CAS No: 892770-07-9
• MF: C₂₆H₃₁FN₂O₃S
• MW: 470.59934926033
• CID: 5422293
• Update Time: 2025-10-29

3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-methylpiperidin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylphenyl)sulfonyl-6-fluoro-7-(4-methylpiperidin-1-yl)-1-propylquinolin-4-one
• 3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-methylpiperidin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one

• Inchi： 1S/C26H31FN2O3S/c1-4-12-29-17-25(33(31,32)20-8-6-19(5-2)7-9-20)26(30)21-15-22(27)24(16-23(21)29)28-13-10-18(3)11-14-28/h6-9,15-18H,4-5,10-14H2,1-3H3
• InChI Key： SCFBYCOWBFNZNZ-UHFFFAOYSA-N
• SMILES： N1(CCC)C2=C(C=C(F)C(N3CCC(C)CC3)=C2)C(=O)C(S(C2=CC=C(CC)C=C2)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on 3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-methylpiperidin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one

Comprehensive Analysis of 3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-methylpiperidin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one (CAS No. 892770-07-9)

In the rapidly evolving field of medicinal chemistry, 3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-methylpiperidin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one (CAS No. 892770-07-9) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its dihydroquinolin-4-one core and ethylbenzenesulfonyl moiety, represents a promising candidate for researchers exploring novel bioactive molecules. Its molecular architecture combines a fluoro-substituted aromatic ring with a methylpiperidinyl group, enhancing its interaction with biological targets.

The growing interest in sulfonyl-containing compounds like this one stems from their versatility in drug discovery. Recent studies highlight their role in modulating enzyme activity and receptor binding, making them valuable for designing next-generation therapeutics. With the rise of AI-driven drug discovery, researchers are increasingly leveraging computational tools to predict the pharmacokinetic properties of such molecules. Searches for "sulfonamide derivatives in medicine" or "fluoroquinolone analogs" reflect the scientific community's focus on optimizing these scaffolds for improved efficacy and safety.

From a synthetic perspective, the propyl-1,4-dihydroquinolin-4-one framework offers opportunities for structural diversification. Chemists are exploring its reactivity to develop libraries of analogs, addressing challenges like bioavailability and metabolic stability. The incorporation of a 4-methylpiperidin-1-yl group is particularly noteworthy, as it may influence the compound's blood-brain barrier penetration—a hot topic in neurological drug development. Discussions around "heterocyclic compounds in CNS disorders" frequently appear in academic forums, underscoring this relevance.

Beyond pharmaceutical applications, CAS No. 892770-07-9 has sparked interest in material science. Its conjugated system and electron-withdrawing sulfonyl group suggest potential use in organic electronics or as a fluorescent probe. This aligns with trending searches for "small molecules in optoelectronics" and "bioimaging agents," demonstrating its cross-disciplinary appeal. Analytical techniques like HPLC purity analysis and X-ray crystallography are critical for characterizing such multifunctional compounds.

Environmental and regulatory considerations also shape research around this molecule. While not classified as hazardous, its persistence in aquatic systems warrants study—a concern mirrored in queries about "green chemistry approaches" for similar structures. The ethylbenzenesulfonyl component particularly invites scrutiny regarding structure-biodegradability relationships, a key focus area for sustainable chemistry initiatives.

In conclusion, 3-(4-ethylbenzenesulfonyl)-6-fluoro-7-(4-methylpiperidin-1-yl)-1-propyl-1,4-dihydroquinolin-4-one exemplifies the convergence of medicinal chemistry and materials science. Its multi-target potential and structural tunability make it a compelling subject for both academic and industrial research, addressing contemporary needs from precision medicine to smart materials.